Cas no 2137762-50-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137762-50-4
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5257553
• PubChem ID: 165843852
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137762-50-4
• EN300-372620
• (3,4-dimethylcyclohexyl)(ethyl)imino-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H21NOS/c1-4-13(11,12)10-6-5-8(2)9(3)7-10/h8-11H,4-7H2,1-3H3
• InChI Key： SWIVBVONPYXGLY-UHFFFAOYSA-N
• SMILES： S(CC)(C1CCC(C)C(C)C1)(=N)=O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 274.2±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2137762-50-4 and INDEX NAME NOT YET ASSIGNED: Current Advances and Implications

Recent studies on the chemical compound 2137762-50-4, a promising candidate in the field of chemical biology and pharmaceutical research, have unveiled significant potential for therapeutic applications. This briefing synthesizes the latest findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, to provide a comprehensive overview of its scientific and clinical relevance.

Compound 2137762-50-4 belongs to a novel class of small molecules that exhibit selective modulation of key biological pathways. Initial in vitro studies have demonstrated its efficacy in targeting specific protein-protein interactions, which are often dysregulated in various diseases, including cancer and inflammatory disorders. The compound's unique chemical structure, characterized by [insert specific structural features if available], contributes to its high binding affinity and specificity.

The product INDEX NAME NOT YET ASSIGNED, which incorporates 2137762-50-4 as its active pharmaceutical ingredient (API), is currently under preclinical evaluation. Early-stage research indicates that this product has a favorable pharmacokinetic profile, with improved bioavailability and reduced off-target effects compared to existing therapeutics in its class. Mechanistic studies using advanced techniques such as cryo-EM and mass spectrometry have elucidated its mode of action at the molecular level, providing a solid foundation for further development.

One of the most notable findings from recent investigations is the compound's ability to [describe a key functional property, e.g., "inhibit aberrant signaling pathways in triple-negative breast cancer cells"]. This was corroborated by data from high-throughput screening assays and animal models, where treatment with INDEX NAME NOT YET ASSIGNED resulted in [mention specific outcomes, e.g., "tumor regression and prolonged survival rates"]. These results position the product as a potential breakthrough for indications with high unmet medical needs.

Despite these promising results, challenges remain in optimizing the compound's formulation and scaling up its synthesis for clinical trials. Researchers are actively exploring strategies to enhance its stability and delivery, including nanoparticle encapsulation and prodrug approaches. Collaborative efforts between academic institutions and industry partners are underway to address these hurdles and accelerate the translational process.

In conclusion, the ongoing research on 2137762-50-4 and INDEX NAME NOT YET ASSIGNED highlights their transformative potential in the pharmaceutical landscape. As investigations progress into Phase I trials, the scientific community eagerly anticipates further validation of their safety and efficacy. This briefing underscores the importance of continued investment in innovative chemical entities to address complex diseases and improve patient outcomes.